![molecular formula C11H21NO B6612039 5-Methyl-2-(propan-2-yl)cyclohexane-1-carboxamide CAS No. 65560-17-0](/img/structure/B6612039.png)
5-Methyl-2-(propan-2-yl)cyclohexane-1-carboxamide
Overview
Description
5-Methyl-2-(propan-2-yl)cyclohexane-1-carboxamide, commonly known as methylcyclohexanecarboxamide (MCA), is a cyclic amide derivative of cyclohexane. It is a colorless, crystalline solid with a melting point of 97°C and a boiling point of 250°C. MCA is used in the synthesis of pharmaceuticals, polymers, and other organic compounds. It is also used as a catalyst in the production of polymers and polyurethanes.
Scientific Research Applications
Radiosynthesis in Medical Imaging
- Wilson, DaSilva, and Houle (1996) developed a method for the radiosynthesis of [11C]WAY 100635, a potent and selective 5-HT 1A antagonist, using [11C]Iodomethane. This compound is significant in positron emission tomography (PET) imaging for studying serotonin receptors in the brain (Wilson, DaSilva, & Houle, 1996).
Antitumor Activity
- Abd-Allah and Elshafie (2018) synthesized derivatives of 1-(N-phenyl-2-(heteroalicyclic-1-yl)acetamido)cyclohexane-1-carboxamide and found significant antitumor activity against various cancer cell lines. Compound 5i, in particular, showed promising activity against the breast cancer cell line MCF-7 (Abd-Allah & Elshafie, 2018).
Chemistry and Synthesis
- Valente et al. (2009) explored the synthesis and chemistry of 2,3-dioxabicyclo[2.2.2]octane-5,6-diols, leading to the creation of a natural product, including a derivative with a structure similar to 5-Methyl-2-(propan-2-yl)cyclohexane-1-carboxamide (Valente, Avery, Taylor, & Tiekink, 2009).
Pharmacological Investigations
- Sullivan et al. (2001) studied novel 2-propynylcyclohexyl-5'-N:-ehtylcarboxamidoadenosines, which showed potent binding to human A(2A) adenosine receptors. These studies are crucial in understanding the pharmacological properties of such compounds (Sullivan, Rieger, Scheld, Macdonald, & Linden, 2001).
Neuropharmacology
- Dougherty et al. (2005) investigated the modulatory actions of a metabotropic 5-HT1A&7 membrane receptor agonist and antagonist on spinal dorsal horn interneurons, providing insights into neuropharmacological mechanisms (Dougherty, Bannatyne, Jankowska, Krutki, & Maxwell, 2005).
Organic Chemistry
- Tietze and Beifuss (2003) conducted a study on the diastereoselective formation of trans-1,2-disubstituted cyclohexanes, contributing to the field of organic chemistry and synthesis (Tietze & Beifuss, 2003).
Metabolism Studies
- Osman et al. (1996) characterized the radioactive metabolites of the 5-HT1A receptor radioligand, [O-methyl-11C]WAY-100635, in monkey and human plasma. These findings are important in understanding the metabolism and distribution of such compounds in biological systems (Osman, Lundkvist, Pike, Halldin, McCarron, Swahn, Ginovart, Luthra, Bench, Grasby, Wikström, Barf, Cliffe, Fletcher, & Farde, 1996).
properties
IUPAC Name |
5-methyl-2-propan-2-ylcyclohexane-1-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO/c1-7(2)9-5-4-8(3)6-10(9)11(12)13/h7-10H,4-6H2,1-3H3,(H2,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FINKDHKJINNQQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(C(C1)C(=O)N)C(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70591632 | |
Record name | 5-Methyl-2-(propan-2-yl)cyclohexane-1-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70591632 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65560-17-0 | |
Record name | 5-Methyl-2-(propan-2-yl)cyclohexane-1-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70591632 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.